Cas no 116505-59-0 (3-Ethyl-5-methyl-1,2,4-trithiolane)

• Product Name: 3-Ethyl-5-methyl-1,2,4-trithiolane
• CAS No: 116505-59-0
• MF: C₅H₁₀S₃
• MW: 166.327897548676
• CID: 2017534
• PubChem ID: 6428834
• Update Time: 2025-04-21

3-Ethyl-5-methyl-1,2,4-trithiolane Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-methyl-1,2,4-trithiolane
• 1,2,4-Trithiolane, 3-ethyl-5-methyl-
• DTXSID50423866
• 3-ethyl-5-methyl 1,2,4-trithiolane
• 3-ethyl-5-methyl-1,2,4-trithiolane, A
• 1,2,4-trithiolane, 5-ethyl, 3-methyl
• 3-ethyl-5-methyl-1,2,4-trithiolane, B
• 116505-59-0
• DTXCID10374704
• SCHEMBL4775484

• Inchi： 1S/C5H10S3/c1-3-5-6-4(2)7-8-5/h4-5H,3H2,1-2H3
• InChI Key： SHLIDHGBMLQTDS-UHFFFAOYSA-N
• SMILES： S1C(C)SSC1CC

Computed Properties

• Exact Mass: 165.99446384g/mol
• Monoisotopic Mass: 165.99446384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes Trithiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes